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Compound Focus: Irsenontrine Maleate

CAS No.: 1630083-70-3

Cat. No.: S12892657

Get Quote

The table below summarizes the core chemical information and key selectivity data available for

Irsenontrine:

Property Description

Systematic
Name

Irsenontrine (also known as E2027) [1] [2]

Chemical
Formula

C22H22N4O3 [1] [2]

Molecular
Weight

390.44 g/mol [1] [2]

CAS Number 1429509-82-9 [1] [2]

Target Phosphodiesterase 9 (PDE9) [3] [4] [2]

Key SAR Insight Exhibits high selectivity, with >1,800-fold selectivity for PDE9 over other

phosphodiesterases (PDEs) [4].
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The therapeutic effect of Irsenontrine is attributed to its highly selective inhibition of PDE9, which initiates a

downstream signaling cascade crucial for learning and memory. The diagram below illustrates this pathway.
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Figure 1: The cognitive improvement pathway of Irsenontrine via PDE9 inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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